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Compound of Interest

Compound Name: 7-Nitro-1-Indanone

Cat. No.: B573310 Get Quote

For Immediate Reference: Treat 7-Nitro-1-Indanone as a hazardous chemical waste. Do not

dispose of it down the drain or in regular trash. Professional disposal by a licensed hazardous

waste facility is mandatory.

This guide provides essential safety and logistical information for the proper handling and

disposal of 7-Nitro-1-Indanone, tailored for researchers, scientists, and drug development

professionals. Adherence to these procedures is critical for ensuring laboratory safety and

regulatory compliance.

Health and Safety Data
Proper handling of 7-Nitro-1-Indanone is paramount due to its hazardous properties. The

following table summarizes key safety and physical data.
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Property Value Citation(s)

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[1]

Precautionary Statements

P261: Avoid breathing dust.

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water. P305+P351+P338: IF

IN EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[1]

Physical State Solid [2]

Appearance Light yellow [2]

Storage Temperature 0-8 °C [1]

Core Disposal Principle: Professional Hazardous Waste
Management
Due to its chemical nature as a nitrated organic compound, 7-Nitro-1-Indanone may pose

explosive risks, particularly if it dries out or is improperly handled.[1] There are no established

and verified protocols for the in-lab neutralization of 7-Nitro-1-Indanone. Therefore, the only

approved disposal method is through a licensed environmental services provider.

Key Mandates:

Do Not attempt to neutralize 7-Nitro-1-Indanone in the lab.

Do Not dispose of 7-Nitro-1-Indanone down the sanitary sewer.

Do Not mix 7-Nitro-1-Indanone waste with other waste streams, especially organic solvents

or acids, to prevent potentially violent reactions.[3][4]
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Step-by-Step Disposal Protocol
The following protocol outlines the procedural steps for the safe accumulation and disposal of

7-Nitro-1-Indanone waste.

Step 1: Personal Protective Equipment (PPE) Before handling 7-Nitro-1-Indanone in any form

(pure substance, solutions, or contaminated materials), ensure you are wearing the appropriate

PPE:

Safety goggles

Lab coat

Nitrile gloves

Closed-toe shoes

Step 2: Waste Segregation and Collection

Solid Waste: Collect pure 7-Nitro-1-Indanone, contaminated spatulas, weigh boats, and

contaminated lab paper (e.g., Kimwipes) in a designated, compatible hazardous waste

container.

Contaminated Sharps: Needles, syringes, or broken glass contaminated with 7-Nitro-1-
Indanone must be placed in a designated sharps container for hazardous waste.

Aqueous Solutions: While drain disposal is prohibited, if aqueous solutions are generated,

they must be collected in a separate, clearly labeled hazardous waste container. Do not mix

with other solvent wastes.

Empty Containers: The original container of 7-Nitro-1-Indanone must be managed as

hazardous waste. It is recommended to triple rinse the empty container with a suitable

solvent (e.g., acetone or ethanol), collecting the rinsate as hazardous waste.[5][6]

Step 3: Waste Container Management

Container Type: Use a container that is in good condition and compatible with the chemical

waste. Often, the original container is a suitable choice for accumulating solid waste.[7]
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Labeling: All waste containers must be clearly labeled with the words "HAZARDOUS

WASTE" and the full chemical name: "7-Nitro-1-Indanone". Indicate the approximate

concentration or quantity.[5][7]

Closure: Keep the waste container securely capped at all times, except when adding waste.

[7]

Step 4: Storage

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is away from heat, sparks, or open flames.

Segregate the 7-Nitro-1-Indanone waste from incompatible materials, particularly strong

acids, bases, and oxidizing agents.

Step 5: Arranging for Disposal

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

Complete any required hazardous material pickup request forms, providing an accurate

description of the waste.

Emergency Procedures
In the event of a spill or exposure:

Spill: For a small spill, absorb the material with an inert absorbent and collect it as hazardous

waste. For large spills, evacuate the area and follow your institution's emergency

procedures.

Skin Contact: Immediately wash the affected area with plenty of soap and water.

Eye Contact: Flush eyes for at least 15 minutes at an emergency eyewash station.

Inhalation: Move to fresh air.
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Seek medical attention if symptoms persist after any exposure.

Visualized Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

materials contaminated with 7-Nitro-1-Indanone.
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Start: Waste Generation

Waste Characterization

Collection Procedures

Final Disposal

Generate 7-Nitro-1-Indanone Waste
(e.g., unused solid, contaminated labware)

Is the waste solid or
contaminated solid material?

Is the waste a
contaminated sharp?

No

Collect in a labeled
hazardous waste container for solids.

Yes

Is it an empty
product container?

No

Place in a designated
hazardous sharps container.

Yes

Triple rinse with solvent.
Collect rinsate as hazardous waste.

Yes

Store container in Satellite
Accumulation Area.

No
(Other Contaminated Material)

Contact EHS for
waste pickup.

Click to download full resolution via product page

Caption: Disposal workflow for 7-Nitro-1-Indanone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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